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Compound of Interest

Compound Name: JNJ0966

Cat. No.: B1672983

Disclaimer: The following information is provided for research purposes only. It is based on
publicly available data for the compound JNJ-7777120, as the identifier "INJ0966" did not yield
specific results and is presumed to be a typographical error. Researchers should always
consult the manufacturer's product data sheet and relevant safety data sheets (SDS) before
handling any chemical compound.

Introduction

JNJ-7777120 is a potent and highly selective antagonist of the histamine H4 receptor (H4R).[1]
[2][3][4] With a Ki value of approximately 4.5 nM, it demonstrates over 1000-fold selectivity for
the H4 receptor compared to other histamine receptor subtypes (H1, H2, and H3).[2][3] This
selectivity makes JNJ-7777120 a valuable tool for investigating the physiological and
pathological roles of the H4 receptor, which is primarily expressed on cells of hematopoietic
origin, including mast cells, eosinophils, and T cells.[5][6] The H4 receptor is implicated in
inflammatory responses, allergic conditions, and autoimmune diseases.[6]

These application notes provide a detailed protocol for the preparation of a stock solution of
JNJ-7777120 using dimethyl sulfoxide (DMSO) as the solvent, tailored for researchers,
scientists, and drug development professionals.

Physicochemical and Solubility Data

A summary of the key quantitative data for INJ-7777120 is presented in the table below for
easy reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1672983?utm_src=pdf-interest
https://www.benchchem.com/product/b1672983?utm_src=pdf-body
https://www.medchemexpress.com/JNJ-7777120.html
https://www.selleckchem.com/products/jnj-7777120.html
https://www.caymanchem.com/product/10011925/jnj-7777120
https://www.apexbt.com/jnj-7777120.html
https://www.selleckchem.com/products/jnj-7777120.html
https://www.caymanchem.com/product/10011925/jnj-7777120
https://en.wikipedia.org/wiki/Histamine_receptor
https://en.wikipedia.org/wiki/Histamine_H4_receptor
https://en.wikipedia.org/wiki/Histamine_H4_receptor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Weight 277.75 g/mol [1114]
Molecular Formula C14H16CIN3O [1]

CAS Number 459168-41-3 [1]
Appearance Crystalline solid [4107]

Purity >98%

e Approx. 14 mg/mL; 294.6
Solubility in DMSO [3][4]
mg/mL; up to 50 mM

Storage Temperature -20°C (as solid) [7]

Stability >4 years (as solid at -20°C) [7]

Experimental Protocol: Preparation of a 10 mM JNJ-
7777120 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of JINJ-7777120 in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for in vitro and in vivo experiments.

Materials

JNJ-7777120 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Procedure

Acclimatization: Before opening, allow the vial of INJ-7777120 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
compound.

Mass Calculation: To prepare a 10 mM stock solution, calculate the required mass of JNJ-
7777120 using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:
Mass (mg) = 0.010 mol/L x 0.001 L x 277.75 g/mol x 1000 mg/g = 2.7775 mg

Weighing: Carefully weigh out the calculated amount of JNJ-7777120 powder using an
analytical balance and place it into a sterile microcentrifuge tube or amber glass vial.

Solvent Addition: Add the calculated volume of DMSO to the tube containing the JNJ-
7777120 powder. For the example above, this would be 1 mL.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) can be used to aid dissolution if
necessary. Visually inspect the solution to ensure there are no undissolved particulates.

Storage: Store the 10 mM stock solution in small aliquots at -20°C or -80°C to minimize
freeze-thaw cycles. It is recommended to use the solution shortly after preparation and avoid
long-term storage in solution.[4] For agueous solutions, it is not recommended to store for
more than one day.[7]

Visualizations
Experimental Workflow
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Caption: Workflow for preparing JNJ-7777120 stock solution.
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Caption: JNJ-7777120 inhibits the Histamine H4 receptor pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for INJ-7777120 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672983#preparing-jnj0966-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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